ethyl 3-(N-ethyl-2,2,2-trifluoroacetamido)propanoate
Overview
Description
“Ethyl 3-(N-ethyl-2,2,2-trifluoroacetamido)propanoate” is a chemical compound used in scientific research. It has diverse applications such as drug synthesis, catalysis, and material science due to its unique properties and versatility. The CAS Number of this compound is 1461708-71-3 .
Molecular Structure Analysis
The IUPAC name of this compound is ethyl 3-[ethyl (trifluoroacetyl)amino]propanoate . The InChI code is 1S/C9H14F3NO3/c1-3-13(8(15)9(10,11)12)6-5-7(14)16-4-2/h3-6H2,1-2H3 . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 241.21 . It’s a liquid at room temperature . It should be stored at 4 degrees Celsius .
Scientific Research Applications
Polymer Synthesis and Properties
- Research has investigated the polymerization processes initiated by superacids, exploring the complexation of trifluoromethanesulphonates by their conjugate acid, which is relevant for understanding the behaviors of compounds related to ethyl 3-(N-ethyl-2,2,2-trifluoroacetamido)propanoate in polymer synthesis contexts (Souverain et al., 1980).
Organic Synthesis and Catalysis
- The palladium-catalyzed synthesis of free-NH indole 2-acetamides from ethyl 3-(o-trifluoroacetamidoaryl)-1-propargylic carbonates demonstrates the utility of related structures in synthesizing complex organic molecules, potentially offering pathways to new drug molecules or materials (Cacchi et al., 2009).
Material Science and Engineering
- Ethyl 3,3,3-trifluoropropanoate has been studied as an additive to improve the cycling performance of LiMn2O4 cathodes in lithium-ion batteries at elevated temperatures, indicating the broader applicability of related fluorinated esters in enhancing material properties in energy storage technologies (Huang et al., 2016).
Bioactive Compound Development
- A study synthesized and examined ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate as an insect growth regulator, revealing the potential of such compounds in agricultural applications to control pest populations without resorting to traditional pesticides (Devi & Awasthi, 2022).
Chemical Synthesis Methodologies
- The development of novel synthetic routes to create ethyl 3,3-difluoro-2-methylacrylate from ethyl 2-(trifluoromethyl)propanoate showcases the versatility of fluorinated esters in organic chemistry, providing new methods for producing industrially and pharmaceutically relevant compounds (Botteghi et al., 1999).
properties
IUPAC Name |
ethyl 3-[ethyl-(2,2,2-trifluoroacetyl)amino]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F3NO3/c1-3-13(8(15)9(10,11)12)6-5-7(14)16-4-2/h3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTFFUXGWDWTFLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)OCC)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol](/img/structure/B1492870.png)
